![molecular formula C17H18N2O4 B6415951 4-(4-BOC-Aminophenyl)nicotinic acid, 95% CAS No. 1261914-98-0](/img/structure/B6415951.png)
4-(4-BOC-Aminophenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-BOC-Aminophenyl)nicotinic acid, 95% (4-BOC-APA) is a synthetic derivative of nicotinic acid (NA). It is a white, crystalline solid that is soluble in water and ethanol. It has a molecular weight of 242.25 g/mol and a melting point of 151-154°C. 4-BOC-APA is used in a variety of scientific research applications, including biochemical and physiological studies. It is also used in laboratory experiments due to its advantages and limitations.
Scientific Research Applications
4-(4-BOC-Aminophenyl)nicotinic acid, 95% has a variety of scientific research applications, including biochemical and physiological studies. It is used as a substrate for various enzymes, such as aspartate aminotransferase, glutamate dehydrogenase, and nicotinamide adenine dinucleotide (NAD) reductase. It is also used to study the structure and function of nicotinic acid receptors. In addition, 4-(4-BOC-Aminophenyl)nicotinic acid, 95% is used in laboratory experiments to study the effects of nicotinic acid on cell metabolism.
Mechanism of Action
The mechanism of action of 4-(4-BOC-Aminophenyl)nicotinic acid, 95% is not fully understood. However, it is believed that 4-(4-BOC-Aminophenyl)nicotinic acid, 95% acts as a competitive inhibitor of nicotinic acid receptors. It is thought to bind to the receptor and prevent the binding of nicotinic acid, thus inhibiting the receptor's activation.
Biochemical and Physiological Effects
4-(4-BOC-Aminophenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme aspartate aminotransferase, which is involved in the metabolism of amino acids. It has also been shown to inhibit the activity of glutamate dehydrogenase, which is involved in the breakdown of glutamate. In addition, 4-(4-BOC-Aminophenyl)nicotinic acid, 95% has been shown to inhibit the activity of NAD reductase, which is involved in the breakdown of NAD. Finally, 4-(4-BOC-Aminophenyl)nicotinic acid, 95% has been shown to increase the levels of NAD in cells, which is important for energy production.
Advantages and Limitations for Lab Experiments
4-(4-BOC-Aminophenyl)nicotinic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is a synthetic derivative of nicotinic acid, which makes it easier to synthesize and purify. Another advantage is that it is soluble in water and ethanol, which makes it easier to handle and store. However, 4-(4-BOC-Aminophenyl)nicotinic acid, 95% also has some limitations. For example, it is not very stable and can degrade over time. In addition, it has a low solubility in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for 4-(4-BOC-Aminophenyl)nicotinic acid, 95% research. One potential direction is to further investigate its mechanism of action and its effects on nicotinic acid receptors. Another potential direction is to explore its potential therapeutic applications, such as its ability to increase NAD levels in cells. Finally, further research could be conducted to explore its potential use in drug development and drug delivery systems.
Synthesis Methods
4-(4-BOC-Aminophenyl)nicotinic acid, 95% can be synthesized from nicotinic acid, 4-bromobenzoyl chloride, and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC). The reaction is conducted in anhydrous dimethylformamide (DMF) and is catalyzed by triethylamine (TEA). The reaction is carried out in a two-step process, with the first step involving the formation of a nicotinic acid ester and the second step involving the formation of 4-(4-BOC-Aminophenyl)nicotinic acid, 95%. The final product is then purified by recrystallization.
properties
IUPAC Name |
4-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-17(2,3)23-16(22)19-12-6-4-11(5-7-12)13-8-9-18-10-14(13)15(20)21/h4-10H,1-3H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJZKXTOAYPNSAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=C(C=NC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.